Cas no 121464-64-0 (1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene)

• Product Name: 1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene
• CAS No: 121464-64-0
• MF: C₃₆H₂₄Cl₂O₈S₃
• MW: 751.671964645386
• CID: 2617644
• PubChem ID: 20614960
• Update Time: 2025-04-21

1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-chlorophenyl)sulfonylphenoxy]-4-[4-[4-(4-chlorophenyl)sulfonylphenoxy]phenyl]sulfonylbenzene
• SCHEMBL4374736
• 1,1'-{Sulfonylbis[(4,1-phenylene)oxy]}bis[4-(4-chlorobenzene-1-sulfonyl)benzene]
• DTXSID80609095
• 121464-64-0

• Inchi： 1S/C36H24Cl2O8S3/c37-25-1-13-31(14-2-25)47(39,40)33-17-5-27(6-18-33)45-29-9-21-35(22-10-29)49(43,44)36-23-11-30(12-24-36)46-28-7-19-34(20-8-28)48(41,42)32-15-3-26(38)4-16-32/h1-24H
• InChI Key： AMXOAKAUPNFPPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CC=1)OC1C=CC(=CC=1)S(C1C=CC(=CC=1)OC1C=CC(=CC=1)S(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 750.0010366Da
• Monoisotopic Mass: 750.0010366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 10
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 146Ų